Cas no 2248360-41-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetate
• CAS No: 2248360-41-8
• MF: C₂₀H₁₅N₃O₄S
• MW: 393.415803194046
• CID: 6240938
• PubChem ID: 165726275
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6522561
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetate
• 2248360-41-8

• Inchi： 1S/C20H15N3O4S/c1-13-6-2-5-9-16(13)22-11-10-21-20(22)28-12-17(24)27-23-18(25)14-7-3-4-8-15(14)19(23)26/h2-11H,12H2,1H3
• InChI Key： SYYXNCTZWXAPMG-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1=NC=CN1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 393.07832714g/mol
• Monoisotopic Mass: 393.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetate (CAS: 2248360-41-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetate (CAS: 2248360-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of this compound, which combines an isoindole-1,3-dione moiety with an imidazole-thioacetate group. This hybrid structure is believed to contribute to its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers have employed advanced synthetic techniques to optimize the yield and purity of the compound, ensuring its suitability for further pharmacological evaluations.

In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetate exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal effects on COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, preliminary investigations into its anticancer potential have revealed that the compound can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that this effect may be mediated through the modulation of reactive oxygen species (ROS) levels and the activation of intrinsic apoptotic pathways. These findings position the compound as a promising candidate for further development in oncology.

Despite these encouraging results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance the compound's drug-like properties and the exploration of its synergistic effects with existing therapeutic agents.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetate represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities and unique structural features warrant further investigation to fully elucidate its therapeutic potential and optimize its pharmacological profile.